Cas no 533869-18-0 (4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 533869-18-0
• MF: C₂₇H₂₉N₃O₄S₂
• MW: 523.666864156723
• CID: 6551445
• Update Time: 2025-07-02

4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-(N-benzyl-N-ethylsulfamoyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, N-(4-ethoxy-3-ethyl-2(3H)-benzothiazolylidene)-4-[[ethyl(phenylmethyl)amino]sulfonyl]-

• Inchi： 1S/C27H29N3O4S2/c1-4-29(19-20-11-8-7-9-12-20)36(32,33)22-17-15-21(16-18-22)26(31)28-27-30(5-2)25-23(34-6-3)13-10-14-24(25)35-27/h7-18H,4-6,19H2,1-3H3
• InChI Key： AGNRIFFALYNBGY-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OCC)C=CC=C2S1)(=O)C1=CC=C(S(N(CC)CC2=CC=CC=C2)(=O)=O)C=C1

Additional information on 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Professional Introduction to Compound with CAS No. 533869-18-0 and Product Name: 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

The compound in question, identified by the chemical abstracts service number CAS No. 533869-18-0, represents a sophisticated molecular entity belonging to the class of benzamide derivatives. This compound, specifically named 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The molecular framework incorporates several key functional groups, including a sulfamoyl moiety and a benzothiazole core, which are known to contribute to the compound's interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the significance of heterocyclic compounds in drug design. The benzothiazole scaffold, a prominent component of this molecule, is widely recognized for its versatility in medicinal chemistry. It serves as a privileged structure in numerous pharmacophores, exhibiting a broad spectrum of biological activities ranging from antimicrobial to anti-inflammatory properties. The presence of the (2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol moiety in this compound suggests potential interactions with enzymes and receptors that are critical in various disease pathways.

The sulfamoyl group at the 4-benzyl(ethyl)sulfamoyl position is another critical feature that enhances the compound's pharmacological profile. Sulfamoyl derivatives are well-documented for their role in modulating enzyme activity and have been successfully incorporated into drugs targeting metabolic disorders and infections. The benzamide moiety further extends the compound's potential biological relevance by providing a site for hydrogen bonding interactions, which are essential for binding affinity and specificity.

Current research in the field of drug discovery has been increasingly focused on developing molecules that exhibit dual or multi-target interactions. This approach aims to enhance therapeutic efficacy while minimizing side effects. The structural complexity of 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide positions it as a promising candidate for such an strategy. Its ability to interact with multiple biological targets simultaneously could lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Benzothiazole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The specific arrangement of functional groups in this molecule suggests that it may influence key signaling pathways involved in conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its mechanism of action could uncover new avenues for treatment.

In addition to its neurological potential, this compound may also find utility in treating inflammatory and autoimmune diseases. The sulfamoyl group has been implicated in anti-inflammatory drug development due to its ability to inhibit certain inflammatory enzymes. By targeting these pathways, the compound could offer relief from symptoms associated with chronic inflammatory conditions.

The synthesis and characterization of this compound have been guided by modern computational methods that aid in predicting its biological behavior. Techniques such as molecular docking and virtual screening have been instrumental in identifying promising candidates like this one. These computational approaches not only accelerate the drug discovery process but also provide insights into how structural modifications can enhance biological activity.

The pharmacokinetic properties of 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide are also of significant interest. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that the compound exhibits favorable solubility characteristics, which could facilitate its formulation into oral or injectable dosage forms.

As research progresses, the potential applications of this compound are likely to expand beyond initial hypotheses. The interdisciplinary nature of modern drug discovery encourages collaboration between chemists, biologists, and clinicians to fully exploit the therapeutic potential of molecules like this one. The integration of cutting-edge technologies into synthetic chemistry has enabled the creation of increasingly complex and potent molecules that address unmet medical needs.

In conclusion,CAS No. 533869-18and its corresponding product name,4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-et hoxy - 3 - ethyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidenebenzamide, represent a significant advancement in pharmaceutical chemistry. Their unique structural features and potential biological activities position them as valuable tools for further research and development. As our understanding of disease mechanisms continues to evolve, compounds such as these will play an increasingly important role in shaping future therapeutic strategies.